Creating SERS hot spots on ultralong single-crystal β-AgVO3 microribbons†
Journal of Materials Chemistry C Pub Date: 2014-03-07 DOI: 10.1039/C4TC00078A
Abstract
β-AgVO3 ribbons are novel one-dimensional structures with excellent structural, electrical, and catalytic properties. Here we report the synthesis of ultralong β-AgVO3 microribbons and their applications as surface-enhanced Raman scattering (SERS) substrates. A hydrothermal method allows us to prepare millimeter-long β-AgVO3 ribbons with a cross-section of ∼2.5 μm × ∼1 μm in a high yield. The length of the β-AgVO3 microribbons is controlled by the amount of pyridine added to AgNO3 and NH4VO3. The perfectly smooth and single crystalline β-AgVO3 surfaces drastically change into rough and rippled surfaces upon reaction with 4-aminothiophenol. Electron microscopy studies reveal that Ag nanoparticles with a diameter of ∼7 nm are formed on the surface, rendering the ultralong β-AgVO3 microribbons highly SERS-active. Possible mechanisms of the transformation and applications of the resulting SERS-active substrates in microfluidics are discussed herein.
Recommended Literature
- [1] Contents
- [2] General Discussion
- [3] Photophysics of mixed-ligand polypyridyl ruthenium(II) complexesimmobilised in silica sol–gel monoliths
- [4] Acid catalyzed one-pot approach towards the synthesis of curcuminoid systems: unsymmetrical diarylidene cycloalkanones, exploration of their single crystals, optical and nonlinear optical properties†
- [5] Photoelectrochemical production of useful fuels from carbon dioxide on a polypyrrole-coated p-ZnTe photocathode under visible light irradiation†
- [6] Contents list
- [7] Synthesis of manganese molybdate/MWCNT nanostructure composite with a simple approach for supercapacitor applications
- [8] Tuning PEG-DA hydrogel properties viasolvent-induced phase separation (SIPS)†
- [9] MOF-derived Co@C nanoparticle anchored aramid nanofiber (ANF) aerogel for superior microwave absorption capacity†
- [10] Studies in hydrogen-bond formation. Part II. The use of refractive-index measurements to detect intermolecular complex formation in solution
